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Compound of Interest

Compound Name: Sporol

cat. No.: B1166302

An In-depth Technical Guide to Sporol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Initial searches for "Sporol" reveal a degree of ambiguity, with the term being associated with
multiple distinct products. PubChem lists a chemical entity named Sporol with the molecular
formula C15H2204.[1] Concurrently, "Sporol" is also identified as a brand name for sporicidal
disinfectants, which are chemical agents designed to eliminate bacterial and fungal spores,
crucial for maintaining aseptic conditions in pharmaceutical and biotechnology cleanrooms.[2]
Additionally, the term "Sporol" has been linked to products containing active ingredients like
itraconazole, an antifungal agent, as well as disinfectant solutions containing ethanol and
isopropanol. Given the varied contexts, this guide will focus on the properties of sporicidal
disinfectants, a common application of products bearing the "Sporol" name, and will also detail
the properties of the specific chemical compound "Sporol" as identified by its molecular
formula.

Part 1: Sporol as a Sporicidal Disinfectant

Sporicidal disinfectants are essential for microbial control in sterile environments. Their efficacy
lies in their ability to penetrate the resilient outer layers of bacterial spores.[2] The active
ingredients in these disinfectants determine their physical and chemical properties, as well as
their mechanism of action.
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Common Active Ingredients and Their Properties

The most prevalent active ingredients in sporicidal disinfectants are alcohols (isopropanol and
ethanol), aldehydes (glutaraldehyde), and oxidizing agents (hydrogen peroxide, peracetic acid,
and sodium hypochlorite).[2][3]

. Sodium
Isopropa Glutarald Hydrogen Peracetic
Property Ethanol . . Hypochlo
nol ehyde Peroxide Acid .
rite
Molecular
C3H80 C2H60 C5H802 H202 C2H403 NaOClI
Formula
Molecular 46.07 100.12 34.01 76.05 74.44
) 60.1 g/mol
Weight g/mol g/mol g/mol g/mol g/mol
Colorless
Appearanc  Colorless Colorless or pale Colorless Colorless Pale yellow
e liquid liquid yellow liquid liquid liquid
liquid
- 187-189 °C 101 °C
Boiling
Point 82.6 °C 78.37 °C (decompos  150.2 °C 105 °C (decompos
oin
es) es)
_ 0.786 0.789 1.0375
Density 1.06 g/mL 1.45 g/cm3 1.11 g/mL
g/cm?3[4] g/cm3 g/mL
Solubility in . . . . . o
Miscible Miscible Miscible Miscible Miscible Miscible
Water
Not Not
Flash Point 12 °C 13°C 71°C 40.5 °C
flammable flammable

Mechanism of Action

The sporicidal activity of these agents stems from their ability to disrupt essential cellular
components.
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» Alcohols (Isopropanol, Ethanol): These compounds denature proteins, which is a process
accelerated in the presence of water.[5] They are effective against vegetative bacteria, fungi,
and viruses but are not sporicidal.[5]

o Aldehydes (Glutaraldehyde): These agents alkylate sulfhydryl, hydroxyl, carboxyl, and amino
groups of proteins and nucleic acids, leading to microbial death. They are effective against a
wide range of microorganisms, including spores.[3]

o Oxidizing Agents (Hydrogen Peroxide, Peracetic Acid, Sodium Hypochlorite): These
compounds work by producing reactive oxygen species, such as hydroxyl free radicals, that
damage lipids, proteins, and DNA.[5][6] They are potent sporicides.[3][6]

Experimental Protocols

Protocol for Determining Sporicidal Efficacy (Suspension Test)

e Preparation of Spore Suspension: A standardized suspension of a known spore-forming
bacterium (e.g., Bacillus subtilis) is prepared and its concentration is determined.

o Exposure: A defined volume of the spore suspension is mixed with the disinfectant solution
at a specified concentration and temperature.

o Contact Time: The mixture is incubated for a series of predetermined contact times.

o Neutralization: At each time point, an aliquot of the mixture is transferred to a neutralizing
broth to inactivate the disinfectant.

o Enumeration: The number of surviving spores is determined by plating the neutralized
samples onto a suitable growth medium.

o Calculation: The log reduction in spore count is calculated for each contact time to determine
the sporicidal efficacy.

Signaling Pathways and Workflows

The mechanism of action of sporicidal agents can be visualized as a workflow leading to
microbial inactivation.
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Caption: Workflow of a sporicidal agent leading to spore inactivation.

Part 2: The Chemical Compound Sporol (C15H2204)

PubChem provides information on a specific chemical compound named Sporol.

Physical and Chemical Properties

Property Value
Molecular Formula C15H2204
Molecular Weight 266.33 g/mol

Computed Properties

XLogP3-AA 2.4

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 3

Exact Mass 266.15180959 g/mol
Monoisotopic Mass 266.15180959 g/mol
Topological Polar Surface Area 66.8 A2

Heavy Atom Count 19

Formal Charge 0

Complexity 425

Data sourced from PubChem CID 71356032.
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As this appears to be a less common research chemical, detailed experimental protocols and
signaling pathway information are not readily available in the public domain. Researchers
interested in this specific compound would likely need to consult specialized chemical suppliers
or perform de novo experimental characterization.

Conclusion

The term "Sporol" can refer to both a specific chemical compound and a class of sporicidal
disinfectants. For researchers and drug development professionals, it is crucial to distinguish
between these contexts. While sporicidal disinfectants are well-characterized with established
mechanisms of action, the specific compound C15H2204 is less documented. This guide
provides a foundational understanding of the physical and chemical properties relevant to both
interpretations of "Sporol," offering a starting point for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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